Cas no 397266-73-8 (methyl 4-(2-{1-(prop-2-en-1-yl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamido)benzoate)

• Product Name: methyl 4-(2-{1-(prop-2-en-1-yl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamido)benzoate
• CAS No: 397266-73-8
• MF: C₁₄H₁₅N₅O₃S
• MW: 333.365600824356
• CID: 6030361
• PubChem ID: 4531637
• Update Time: 2025-06-10

methyl 4-(2-{1-(prop-2-en-1-yl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-{1-(prop-2-en-1-yl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamido)benzoate
• SMR000806129
• 397266-73-8
• methyl 4-(2-((1-allyl-1H-tetrazol-5-yl)thio)acetamido)benzoate
• HMS2981K16
• AKOS016382554
• SR-01000009118-1
• methyl 4-(2-{[1-(prop-2-en-1-yl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}acetamido)benzoate
• Oprea1_565184
• MLS001201631
• F0784-0283
• methyl 4-[[2-(1-prop-2-enyltetrazol-5-yl)sulfanylacetyl]amino]benzoate
• CHEMBL1888276
• SR-01000009118

• Inchi： 1S/C14H15N5O3S/c1-3-8-19-14(16-17-18-19)23-9-12(20)15-11-6-4-10(5-7-11)13(21)22-2/h3-7H,1,8-9H2,2H3,(H,15,20)
• InChI Key： UEKRBWKPMXJGBG-UHFFFAOYSA-N
• SMILES： S(C1=NN=NN1CC=C)CC(NC1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 333.08956053g/mol
• Monoisotopic Mass: 333.08956053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 124Ų

Additional information on methyl 4-(2-{1-(prop-2-en-1-yl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamido)benzoate

Comprehensive Overview of Methyl 4-(2-{1-(prop-2-en-1-yl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamido)benzoate (CAS No. 397266-73-8)

The compound methyl 4-(2-{1-(prop-2-en-1-yl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamido)benzoate (CAS No. 397266-73-8) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a tetrazole ring, a prop-2-en-1-yl (allyl) substituent, and a benzoate ester. These features make it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The presence of the tetrazole moiety, known for its bioisosteric properties, often links this compound to drug discovery applications, particularly in modulating biological activity.

In recent years, the demand for tetrazole-containing compounds has surged due to their role as bioisosteres for carboxylic acids. Researchers frequently search for "tetrazole derivatives in drug design" or "allyl tetrazole applications," reflecting the growing emphasis on this structural motif. The methyl 4-(2-{1-(prop-2-en-1-yl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamido)benzoate exemplifies this trend, offering potential as a building block for small-molecule therapeutics or functional materials. Its CAS No. 397266-73-8 serves as a critical identifier for procurement and regulatory compliance.

The synthesis of methyl 4-(2-{1-(prop-2-en-1-yl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamido)benzoate typically involves multi-step organic reactions, including amide coupling and tetrazole alkylation. These methods align with broader interests in "green chemistry approaches for heterocycles" and "sustainable synthesis of bioactive molecules." The compound's allyl group further enables post-synthetic modifications, such as click chemistry or polymerization, making it valuable for material science innovations.

From an analytical perspective, CAS No. 397266-73-8 is characterized by techniques like NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods address common queries such as "how to characterize tetrazole derivatives" or "quality control for complex esters." The compound's stability under various conditions is also a topic of interest, particularly for researchers investigating "storage conditions for sensitive intermediates."

In the context of intellectual property and commercial availability, methyl 4-(2-{1-(prop-2-en-1-yl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamido)benzoate is often listed in chemical catalogs under its CAS No. 397266-73-8. Suppliers emphasize its use as a research-grade chemical, catering to laboratories focused on "high-value synthetic intermediates." The compound's pricing and scalability are frequently discussed in forums related to "cost-effective synthesis routes."

Looking ahead, the versatility of methyl 4-(2-{1-(prop-2-en-1-yl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}acetamido)benzoate positions it as a candidate for emerging fields like bioconjugation and targeted drug delivery. Its tetrazole-thioether linkage offers unique reactivity, aligning with searches for "innovative linker chemistries." As the scientific community prioritizes molecular diversity, this compound exemplifies the intersection of structural complexity and functional utility.